Cas no 1240573-22-1 (1-(3-Methylpiperazin-1-yl)nonan-1-one)

• Product Name: 1-(3-Methylpiperazin-1-yl)nonan-1-one
• CAS No: 1240573-22-1
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• MDL: MFCD16811471
• CID: 4690387
• Update Time: 2025-06-29

1-(3-Methylpiperazin-1-yl)nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpiperazin-1-yl)nonan-1-one
• CCCCCCCCC(=O)N1CCNC(C)C1
• 1-(3-Methylpiperazin-1-yl)nonan-1-one

• MDL： MFCD16811471
• Inchi： 1S/C14H28N2O/c1-3-4-5-6-7-8-9-14(17)16-11-10-15-13(2)12-16/h13,15H,3-12H2,1-2H3
• InChI Key： LRELFRITRRHJRK-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 218
• Topological Polar Surface Area: 32.299

Additional information on 1-(3-Methylpiperazin-1-yl)nonan-1-one

1-(3-Methylpiperazin-1-yl)nonan-1-one: A Comprehensive Overview

1-(3-Methylpiperazin-1-yl)nonan-1-one (CAS No. 1240573-22-1) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, with its distinct structure, belongs to the class of piperazine derivatives, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises a nonanone backbone linked to a 3-methylpiperazine ring, creating a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-Methylpiperazin-1-yl)nonan-1-one. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical practices. The synthesis of this compound involves the reaction of nonanone with 3-methylpiperazine under specific conditions, ensuring high purity and structural integrity.

The physical and chemical properties of 1-(3-Methylpiperazin-1-yl)nonan-1-one have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Additionally, the compound demonstrates moderate stability under ambient conditions, though it may degrade under harsh oxidative or acidic environments.

One of the most promising applications of 1-(3-Methylpiperazin-1-yl)nonan-1-one lies in its potential as a precursor for drug development. Piperazine derivatives are known for their ability to modulate biological targets such as GPCRs and kinases, which are critical in treating diseases like cancer and neurodegenerative disorders. Recent studies have explored the use of this compound as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have attached various functional groups to the nonanone backbone to enhance bioavailability and target specificity.

Beyond pharmaceuticals, 1-(3-Methylpiperazin-1-yl)nonan-1-one has shown potential in materials science. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for designing self-healing polymers and stimuli-responsive materials. Recent experiments have demonstrated that incorporating this compound into polymer networks can significantly improve mechanical properties and thermal stability. These findings open new avenues for its application in advanced materials used in aerospace, electronics, and biomedical devices.

In conclusion, 1-(3-Methylpiperazin-1-yl)nonan-1-one (CAS No. 1240573-22-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials innovation.